Cas no 2229558-85-2 (2,2-dimethyl-3-(5-nitrofuran-2-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(5-nitrofuran-2-yl)propanoic acid
• CAS No: 2229558-85-2
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 6456157
• PubChem ID: 165756732
• Update Time: 2025-05-20

2,2-dimethyl-3-(5-nitrofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(5-nitrofuran-2-yl)propanoic acid
• EN300-1835210
• 2229558-85-2

• Inchi： 1S/C9H11NO5/c1-9(2,8(11)12)5-6-3-4-7(15-6)10(13)14/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： BLXFGXCWKALAFT-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1CC(C(=O)O)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.06372245g/mol
• Monoisotopic Mass: 213.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.3Ų

Additional information on 2,2-dimethyl-3-(5-nitrofuran-2-yl)propanoic acid

Recent Advances in the Study of 2,2-dimethyl-3-(5-nitrofuran-2-yl)propanoic acid (CAS: 2229558-85-2)

The compound 2,2-dimethyl-3-(5-nitrofuran-2-yl)propanoic acid (CAS: 2229558-85-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2,2-dimethyl-3-(5-nitrofuran-2-yl)propanoic acid, which contribute to its bioactivity. The presence of the nitrofuran moiety is particularly noteworthy, as it has been associated with antimicrobial and antiparasitic properties. Researchers have explored its mechanism of action, revealing that the compound may interfere with essential metabolic pathways in pathogenic microorganisms, making it a promising candidate for drug development.

In a study published in the Journal of Medicinal Chemistry, scientists investigated the synthesis and optimization of 2,2-dimethyl-3-(5-nitrofuran-2-yl)propanoic acid derivatives to enhance their pharmacological properties. The results demonstrated that slight modifications to the core structure could significantly improve its bioavailability and reduce potential toxicity. These findings open new avenues for the development of more effective and safer therapeutic agents.

Another area of interest is the compound's potential application in treating neglected tropical diseases. Preliminary in vitro and in vivo studies have shown promising activity against Trypanosoma cruzi, the causative agent of Chagas disease. The compound's ability to target specific enzymes in the parasite's lifecycle suggests it could be a valuable addition to the limited arsenal of treatments available for this condition.

Despite these encouraging results, challenges remain in the development of 2,2-dimethyl-3-(5-nitrofuran-2-yl)propanoic acid as a therapeutic agent. Issues such as solubility, stability, and potential side effects need to be addressed through further research. Current efforts are focused on formulating the compound in nanoparticle-based delivery systems to overcome these limitations and enhance its efficacy.

In conclusion, 2,2-dimethyl-3-(5-nitrofuran-2-yl)propanoic acid represents a promising scaffold for the development of novel therapeutics, particularly in the areas of infectious diseases and parasitology. Ongoing research is expected to provide deeper insights into its mechanism of action and optimize its pharmacological profile for clinical use. The scientific community remains optimistic about its potential to address unmet medical needs in global health.